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Compound of Interest

Compound Name: Fenpyroximate

Cat. No.: B127894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenpyroximate is a potent acaricide and insecticide widely utilized in agriculture for the control

of various mite species. Its efficacy stems from its specific mode of action as a mitochondrial

complex I inhibitor, disrupting the energy metabolism of target organisms. This technical guide

provides a comprehensive overview of the chemical and physical properties of

Fenpyroximate, detailed experimental protocols for their determination, and a visualization of

its mechanism of action and relevant experimental workflows. All quantitative data are

presented in structured tables for ease of comparison and reference.

Chemical Properties
Fenpyroximate, a member of the phenoxypyrazole class of pesticides, is characterized by the

following identifiers and descriptors:
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Property Value

IUPAC Name

tert-butyl (E)-4-[[[(1,3-dimethyl-5-phenoxy-1H-

pyrazol-4-

yl)methylene]amino]oxy]methyl]benzoate[1]

CAS Number 134098-61-6[1]

Molecular Formula C₂₄H₂₇N₃O₄[1]

Molecular Weight 421.5 g/mol [1]

Appearance White crystalline powder[1]

Physical Properties
The physical characteristics of Fenpyroximate are crucial for its formulation, application, and

environmental fate.

Property Value Temperature (°C)

Melting Point 101.1–102.4 °C[1] N/A

Boiling Point Decomposes before boiling N/A

Density 1.25 g/cm³[1] 20

Vapor Pressure 5.6 x 10⁻⁸ mm Hg[2] 25

Water Solubility 0.023 mg/L (pH 7)[2] 25

Log Kₒw (Octanol-Water

Partition Coefficient)
5.01[1] 20

Solubility in Organic Solvents
Fenpyroximate exhibits varying degrees of solubility in different organic solvents, a key factor

in its formulation and analytical chemistry.
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Solvent Solubility (g/L) Temperature (°C)

n-Hexane 3.5[1] 25

Methanol 15.3[1] 25

Ethanol 16.5[2] 25

Acetone 150[1] 25

Ethyl Acetate 201[1][2] 25

Toluene 268[1][2] 25

Chloroform 1197[1] 25

Experimental Protocols
The determination of the physicochemical properties of chemical compounds like

Fenpyroximate follows standardized methodologies, often outlined in the OECD Guidelines for

the Testing of Chemicals. These protocols ensure data consistency and reliability across

different laboratories.

Melting Point Determination (OECD Guideline 102)
The melting point is determined by heating a small, powdered sample of the substance and

observing the temperature range over which it transitions from a solid to a liquid.

Methodology:

A small amount of finely powdered Fenpyroximate is packed into a capillary tube.

The capillary tube is placed in a heating apparatus (e.g., a melting point apparatus with a

heated block or a Thiele tube with a liquid bath).

The sample is heated at a slow, controlled rate (approximately 1-2°C per minute) near the

expected melting point.

The temperature at which the first droplet of liquid appears and the temperature at which the

last solid particle melts are recorded as the melting range.
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Boiling Point Determination (OECD Guideline 103)
As Fenpyroximate decomposes before boiling, a standard boiling point determination is not

applicable. The observation of decomposition is a critical piece of thermal stability information.

Water Solubility Determination (Flask Method, OECD
Guideline 105)
This method is used to determine the saturation concentration of a substance in water at a

given temperature.

Methodology:

An excess amount of Fenpyroximate is added to a known volume of water in a flask.

The flask is agitated at a constant temperature (e.g., 25°C) for a sufficient period to reach

equilibrium (typically 24-48 hours).

The solution is then centrifuged or filtered to remove undissolved solid.

The concentration of Fenpyroximate in the clear aqueous phase is determined using a

suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Vapor Pressure Determination (Gas Saturation Method,
OECD Guideline 104)
This method involves passing a stream of inert gas over the substance and measuring the

amount of substance that volatilizes.

Methodology:

A slow, controlled stream of an inert gas (e.g., nitrogen) is passed over a sample of

Fenpyroximate maintained at a constant temperature.

The gas becomes saturated with the vapor of the substance.

The amount of Fenpyroximate transported by the gas is collected in a trap (e.g., a cold trap

or a sorbent tube).
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The mass of the collected substance and the volume of the gas passed are measured.

The vapor pressure is calculated from these values using the ideal gas law.

Octanol-Water Partition Coefficient (Shake Flask
Method, OECD Guideline 107)
The Log Kₒw value is a measure of a chemical's lipophilicity and is determined by measuring its

distribution between n-octanol and water.

Methodology:

A solution of Fenpyroximate is prepared in either n-octanol or water.

A known volume of this solution is placed in a flask with a known volume of the other

immiscible solvent (water or n-octanol, respectively).

The flask is shaken vigorously for a set period to allow for partitioning between the two

phases and then left to stand for the phases to separate completely.

The concentration of Fenpyroximate in both the n-octanol and water phases is measured

using an appropriate analytical technique (e.g., HPLC).

The partition coefficient (Kₒw) is calculated as the ratio of the concentration in the n-octanol

phase to the concentration in the water phase. The Log Kₒw is the base-10 logarithm of this

value.

Signaling Pathway and Mechanism of Action
Fenpyroximate's primary mode of action is the inhibition of the mitochondrial electron

transport chain at Complex I (NADH:ubiquinone oxidoreductase).[3][4][5][6] This disruption of

cellular respiration leads to a depletion of ATP, the primary energy currency of the cell,

ultimately resulting in paralysis and death of the target pest.
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Caption: Mechanism of action of Fenpyroximate on the mitochondrial electron transport chain.

Experimental Workflows
Workflow for Assessing Mitochondrial Respiration
Inhibition
To study the effect of Fenpyroximate on mitochondrial function, oxygen consumption rates can

be measured using high-resolution respirometry.
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Caption: Experimental workflow for assessing mitochondrial respiration inhibition by

Fenpyroximate.

Workflow for Acaricide Efficacy Testing (Larval Packet
Test)
The Larval Packet Test is a common method to determine the toxicity of an acaricide to mite

larvae.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b127894?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Serial Dilutions
of Fenpyroximate

Impregnate Filter Papers
with each dilution

Air Dry Filter Papers

Create Packets from
Impregnated Papers

Introduce Mite Larvae
into each packet

Seal Packets

Incubate at Controlled
Temperature and Humidity

Assess Larval Mortality
after 24 hours

Calculate LC₅₀

(Lethal Concentration, 50%)

End

Click to download full resolution via product page

Caption: Workflow for determining acaricide efficacy using the Larval Packet Test.
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Conclusion
This technical guide provides a detailed compilation of the chemical and physical properties of

Fenpyroximate, along with standardized methodologies for their determination. The

visualization of its mode of action and relevant experimental workflows offers a practical

resource for researchers and professionals in the fields of pesticide science and drug

development. A thorough understanding of these fundamental properties is essential for the

effective and safe use of Fenpyroximate, as well as for the development of new and improved

acaricidal agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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